Tert-butyl 3-sulfanylazetidine-1-carboxylate
Overview
Description
Tert-butyl 3-sulfanylazetidine-1-carboxylate (TBSAC) is an organic compound used in a variety of scientific research applications. It is a chiral sulfanylazetidine derivative, with a three-membered ring structure and a tert-butyl group attached to the nitrogen atom. TBSAC is used in a variety of fields, including organic synthesis, materials science, medicinal chemistry, and catalysis. It is a versatile building block for the synthesis of other compounds, and its unique structure makes it useful for a variety of applications.
Scientific Research Applications
Chemical Synthesis
Tert-butyl 3-sulfanylazetidine-1-carboxylate: is a valuable building block in organic synthesis. Its tert-butyl group can serve as a protective group for the carboxylate, while the sulfanyl group offers a handle for further functionalization. This compound can be used to synthesize various heterocyclic compounds, which are crucial in pharmaceutical research and development .
Material Science
In material science, this compound’s unique structure could be explored for the creation of novel polymers. The sulfanyl group could potentially act as a crosslinking agent, providing thermal stability and mechanical strength to polymeric materials .
NMR Spectroscopy Probes
The tert-butyl group is known for its unique NMR properties. It can be used as a probe in NMR studies of macromolecular complexes due to its ability to produce sharp and intense signals, even when attached to large proteins or complexes .
Drug Design and Discovery
The sulfanylazetidine ring system of Tert-butyl 3-sulfanylazetidine-1-carboxylate may be incorporated into drug-like molecules. Its presence could influence the pharmacokinetic and pharmacodynamic properties of new medicinal compounds, potentially leading to drugs with better efficacy and fewer side effects .
Biomolecular Research
In biomolecular research, the tert-butyl group’s steric bulk can be utilized to study protein folding and stability. It can be introduced into peptides or proteins as a non-natural amino acid to investigate the effects of steric hindrance on biomolecular structure and function .
Biocatalysis
The tert-butyl group’s unique reactivity pattern can be exploited in biocatalytic processes. It can be used to modify enzymes or other proteins to enhance their stability or alter their catalytic properties, which is beneficial in industrial biotechnology applications .
Environmental Chemistry
The compound’s sulfanyl group can bind to heavy metals, which could be applied in environmental chemistry for the removal of toxic metal ions from water or soil, aiding in pollution control and remediation efforts .
Analytical Chemistry
In analytical chemistry, Tert-butyl 3-sulfanylazetidine-1-carboxylate could be used as a derivatization agent to enhance the detection of certain compounds in complex mixtures using techniques like mass spectrometry or chromatography .
properties
IUPAC Name |
tert-butyl 3-sulfanylazetidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2S/c1-8(2,3)11-7(10)9-4-6(12)5-9/h6,12H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUZYDTTYVXLGCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50729350 |
Source
|
| Record name | tert-Butyl 3-sulfanylazetidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50729350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-sulfanylazetidine-1-carboxylate | |
CAS RN |
941585-25-7 |
Source
|
| Record name | tert-Butyl 3-sulfanylazetidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50729350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl 3-sulfanylazetidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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